Cas no 646060-01-7 (6,7-Pentaphenediamine)
6,7-Pentaphenediamine structure
Product Name:6,7-Pentaphenediamine
CAS No:646060-01-7
MF:C22H16N2
MW:308.375844955444
CID:421568
PubChem ID:60042338
Update Time:2025-04-19
6,7-Pentaphenediamine Chemical and Physical Properties
Names and Identifiers
-
- 6,7-Pentaphenediamine
- pentaphene-6,7-diamine
- 646060-01-7
- DTXSID80733521
-
- Inchi: 1S/C22H16N2/c23-21-19-11-15-7-3-1-5-13(15)9-17(19)18-10-14-6-2-4-8-16(14)12-20(18)22(21)24/h1-12H,23-24H2
- InChI Key: KDPNYAWMQUPLJE-UHFFFAOYSA-N
- SMILES: NC1C(=C2C=C3C=CC=CC3=CC2=C2C=C3C=CC=CC3=CC2=1)N
Computed Properties
- Exact Mass: 308.13148
- Monoisotopic Mass: 308.131348519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 0
- Complexity: 421
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 52Ų
Experimental Properties
- PSA: 52.04
6,7-Pentaphenediamine Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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